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Compound of Interest |

Compound Name: Disperse red 56
CAS No.: 12637-13-7
Cat. No.: B1175085
Get Quote
Introduction

Disperse dyes are the primary class of dyes used for coloring polyester fibers due to their non-
ionic nature and ability to penetrate the hydrophobic fiber structure at high temperatures.
Disperse Red 56 is a monoazo disperse dye suitable for achieving a vibrant red shade on
polyester. This document provides a detailed laboratory-scale protocol for the exhaust dyeing
of polyester fibers with Disperse Red 56, including pre-treatment, dyeing, and post-treatment
procedures. It also includes expected colorfastness properties.

The dyeing mechanism for polyester involves the diffusion of the sparingly soluble disperse dye
from the aqueous dyebath into the amorphous regions of the polyester fibers. This process is
significantly influenced by temperature, requiring temperatures above the glass transition
temperature of polyester (approximately 80-100°C) to increase the segmental mobility of the
polymer chains, which allows the dye molecules to penetrate the fiber. The dye molecules are
then held within the fiber by van der Waals forces and hydrogen bonds.

Materials and Equipment

e Substrate: 100% Polyester fabric
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e Dye: Disperse Red 56 (C.l. Disperse Red 56)
e Chemicals:

o Non-ionic detergent

[e]

Sodium carbonate (Soda ash)

o

Acetic acid (glacial)

o

Dispersing agent

[¢]

Sodium hydrosulfite (Hydrose)

[¢]

Sodium hydroxide (Caustic soda)

e Equipment:

o

Laboratory-scale dyeing machine (e.g., glycerin bath beaker dyer, infrared dyer)

[¢]

Beakers and graduated cylinders

[¢]

Stirring rods

o

pH meter or pH paper

o

Heating and stirring plate

[¢]

Analytical balance

[¢]

Drying oven

Experimental Protocols

A three-step process is employed for the effective staining of polyester fibers: pre-treatment
(scouring), dyeing, and post-treatment (reduction clearing).

Pre-treatment (Scouring)
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The polyester fabric is first scoured to remove any impurities, such as oils, waxes, and sizing
agents, which could hinder uniform dye uptake.

Parameter Value

Non-ionic Detergent 1.0g/L

Sodium Carbonate 1.0g/L

Liguor-to-Goods Ratio 20:1

Temperature 70°C

Duration 30 minutes
Procedure:

¢ Prepare a scouring bath with the specified concentrations of non-ionic detergent and sodium
carbonate.

o Immerse the polyester fabric in the bath and ensure it is fully wetted.
e Heat the bath to 70°C and maintain this temperature for 30 minutes with occasional stirring.

» After scouring, rinse the fabric thoroughly with hot water, followed by a cold water rinse to
remove all residual chemicals.

Dyeing

The scoured polyester fabric is then dyed with Disperse Red 56 using a high-temperature
exhaust method.
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Parameter Value

Disperse Red 56 1.0% on weight of fiber (owf)

Dispersing Agent 1.0g/L

Acetic Acid To achieve pH 4.5-5.5

Liguor-to-Goods Ratio 20:1

Initial Temperature 60°C

Final Temperature 130°C

Rate of Temperature Rise 2°C/minute

Dyeing Time at 130°C 60 minutes

Cooling Rate 2°C/minute
Procedure:

e Set up a dyebath with the required amount of water and add the dispersing agent.

o Separately, prepare a dispersion of the Disperse Red 56 dye by making a paste with a small
amount of water and then diluting it with more water. Add this dispersion to the dyebath.

e Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.
¢ Introduce the pre-treated polyester fabric into the dyebath at 60°C.
» Raise the temperature of the dyebath to 130°C at a rate of 2°C per minute.

e Maintain the dyeing temperature at 130°C for 60 minutes to allow for dye diffusion and
fixation.

 After dyeing, cool the bath to 70°C at a rate of 2°C per minute.

» Drain the dyebath and rinse the dyed fabric with hot water.

Post-treatment (Reduction Clearing)
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Reduction clearing is a crucial step to remove any unfixed disperse dye from the fiber surface,
which significantly improves the wash and rubbing fastness of the dyed fabric.

Parameter Value

Sodium Hydrosulfite 2.0g/L

Sodium Hydroxide 2.0g/L

Liguor-to-Goods Ratio 20:1

Temperature 80°C

Duration 20 minutes
Procedure:

o Prepare a fresh bath with sodium hydrosulfite and sodium hydroxide at the specified
concentrations.

o Immerse the rinsed, dyed fabric into the reduction clearing bath.

» Heat the bath to 80°C and treat the fabric for 20 minutes.

» Drain the bath and rinse the fabric thoroughly with hot water, followed by a cold water rinse.
» Neutralize the fabric with a dilute solution of acetic acid (e.g., 0.5 g/L) for 5 minutes.

o Finally, give the fabric a final cold water rinse and dry it in an oven or air dry.

Data Presentation

The following table summarizes the key properties of Disperse Red 56 and the expected
colorfastness ratings of polyester dyed with it. The fastness properties are based on standard
test methods and provide a benchmark for the performance of the dyed fabric.

Table 1: Properties of Disperse Red 56 and Expected Colorfastness on Polyester
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Property

Value | Rating

Chemical Properties

C.l. Name Disperse Red 56
Molecular Formula C17H16CINsO3
Molecular Weight 373.79 g/mol
CAS Number 12637-13-7

Colorfastness Ratings

Light Fastness (ISO 105-B02)

6 (on a scale of 1-8)

Washing Fastness (ISO 105-C06)

4 (on a scale of 1-5)

Rubbing Fastness (ISO 105-X12)

Dry: 4-5, Wet: 4 (on a scale of 1-5)

Sublimation Fastness

3-4 (on a scale of 1-5)

Mandatory Visualization
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Workflow for Staining Polyester with Disperse Red 56

1. Pre-treatment (Scouring)

Prepare Scouring Bath
(1 g/L Detergent, 1 g/L Na2CO3)

Immerse Polyester Fabric

Heat to 70°C for 30 min

Hot and Cold Rinse

2. Di'eing

Prepare Dyebath
(1% owf Disperse Red 56, 1 g/L Dispersing Agent)

(Acetic Acid)

Hot Rinse

3. Post-treatmeft (Reduction Clearing)

Prepare Reduction Clearing Bath
(2 g/L Na25204, 2 g/L NaOH)

'

Treat Fabric at 80°C for 20 min

Hot and Cold Rinse

Neutralize with Acetic Acid
Final Cold Rinse

Click to download full resolution via product page

Caption: Experimental workflow for staining polyester fibers.
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 To cite this document: BenchChem. [Application Notes: Staining Polyester Fibers with
Disperse Red 56]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175085/docs#application-notes-staining-polyester-
fibers-with-disperse-red-56]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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